4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one

• IUPAC Name: 4-ethyl-8-methyl-7-(2-methylprop-2-enoxy)chromen-2-one
• InChI: InChI=1S/C16H18O3/c1-5-12-8-15(17)19-16-11(4)14(7-6-13(12)16)18-9-10(2)3/h6-8H,2,5,9H2,1,3-4H3
• InChI Key: UDDAUZMDZDUXOH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=C)C
• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol

Description

4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one, also known as Hesperetin, is a flavonoid found in various fruits and vegetables. It has been studied for its potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties.

Mechanism of Action

The mechanism of action of hesperetin is not fully understood, but it is thought to involve its antioxidant and anti-inflammatory properties. 4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one may scavenge free radicals and reduce oxidative stress, which can contribute to the development of chronic diseases. It may also inhibit the production of pro-inflammatory cytokines and enzymes, which can reduce inflammation in the body. Additionally, hesperetin may have anticancer effects by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one has been shown to have various biochemical and physiological effects. It has been found to scavenge free radicals and protect cells from oxidative stress, which can contribute to the development of chronic diseases. 4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one has also been found to inhibit the production of pro-inflammatory cytokines and enzymes, which can reduce inflammation in the body. Additionally, studies have suggested that hesperetin may have anticancer effects by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using hesperetin in lab experiments is its low toxicity. It has been shown to have a high safety profile and can be used at relatively high doses without causing adverse effects. Additionally, hesperetin is readily available and can be synthesized from hesperidin, a common flavanone glycoside found in citrus fruits.
One limitation of using hesperetin in lab experiments is its poor solubility in water. This can make it difficult to administer and may require the use of solvents or other delivery methods. Additionally, hesperetin may have variable bioavailability and metabolism, which can affect its efficacy in different experimental models.

Future Directions

There are several future directions for research on hesperetin. One area of interest is its potential as a therapeutic agent for chronic diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Additional studies are needed to determine the optimal dose, route of administration, and delivery method for hesperetin in these contexts.
Another area of interest is the development of new formulations or delivery methods for hesperetin to improve its solubility and bioavailability. This could include the use of nanoparticles, liposomes, or other delivery systems to enhance the efficacy of hesperetin in different experimental models.
Finally, further research is needed to fully understand the mechanism of action of hesperetin and its effects on different biochemical and physiological pathways. This could include studies on its interactions with other compounds and its effects on gene expression, signaling pathways, and cellular processes.

Synthesis Methods

4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one can be synthesized from hesperidin, a flavanone glycoside found in citrus fruits, through hydrolysis and dehydration reactions. The process involves the use of acid or enzymes to break down hesperidin into hesperetin and glucose. The resulting hesperetin can then be purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one has been studied for its potential health benefits, including its antioxidant, anti-inflammatory, and anticancer properties. It has been shown to scavenge free radicals and protect cells from oxidative stress, which can contribute to the development of chronic diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. 4-ethyl-8-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one has also been found to inhibit the production of pro-inflammatory cytokines and enzymes, which can reduce inflammation in the body. Additionally, studies have suggested that hesperetin may have anticancer effects by inducing apoptosis and inhibiting angiogenesis.